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Compound of Interest

Compound Name: beta-lonone epoxide

Cat. No.: B1235301

For Researchers, Scientists, and Drug Development Professionals

Introduction

Beta-ionone epoxide, systematically named (E)-4-(2,2,6-trimethyl-7-oxabicyclo[4.1.0]heptan-
1-yl)but-3-en-2-one, is a derivative of beta-ionone, a well-known fragrant terpenoid found in
various essential oils. The introduction of an epoxide ring to the beta-ionone structure alters its
chemical and physical properties, potentially leading to different biological activities. This
technical guide provides a comprehensive overview of the known chemical properties of beta-
ionone epoxide, including its synthesis, physical characteristics, and spectral data. While the
biological activity of beta-ionone is well-documented, the specific signaling pathways of beta-
ionone epoxide are less understood. This guide will address the known biological context of
the parent compound to provide a framework for future research on the epoxide derivative.

Chemical and Physical Properties

Beta-ionone epoxide is a crystalline solid at room temperature, appearing as a white to pale
yellow substance. It is characterized by a floral, violet, and orris-like odor.[1][2][3] Key physical
and chemical properties are summarized in the table below.
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Property Value Source(s)
Molecular Formula C13H2002 [415]
Molecular Weight 208.30 g/mol [4]
Appearance White to pale yellow crystalline 1[6]

solid
Odor Floral, violet, orris [21[3][6]
Melting Point 48 °C [7]
Boiling Point 275-276 °C at 760 mmHg [7]
Solubility Nearly insoluble in water [2][6]
CAS Number 23267-57-4 [4]

Spectral Data
Mass Spectrometry

The mass spectrum of beta-ionone epoxide shows a characteristic fragmentation pattern that
can be used for its identification. The NIST WebBook provides mass spectral data obtained by
electron ionization (El).[4]

Experimental Protocol: GC-MS Analysis of Beta-lonone Epoxide

A common method for the analysis of beta-ionone epoxide is Gas Chromatography-Mass
Spectrometry (GC-MS).

e Instrumentation: A standard GC-MS system equipped with an electron ionization (El) source.

o Column: A nonpolar or polar capillary column can be used, depending on the separation
requirements. For instance, a DB-Wax column (a polar column) has been used.[8]

o Carrier Gas: Helium is typically used as the carrier gas.

« Injection Mode: Split or splitless injection can be employed.
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o Temperature Program: A temperature ramp is programmed to ensure good separation of the
components in a mixture. For example, an initial temperature of 50°C can be held for a few
minutes, followed by a ramp of 2°C/min up to 230°C.[8]

e Mass Spectrometer Settings: The mass spectrometer is typically operated in EI mode at 70
eV. A mass range of m/z 40-400 is scanned.

o Data Analysis: The resulting mass spectrum is compared with reference spectra in
databases like the NIST Mass Spectral Library for identification. The fragmentation pattern is
analyzed to confirm the structure.

A logical workflow for GC-MS analysis is depicted below:

Caption: Workflow for the analysis of beta-ionone epoxide using GC-MS.

NMR Spectroscopy

Detailed assigned 'H and 3C NMR spectral data for beta-ionone epoxide are not readily
available in the searched literature. However, data for the parent compound, beta-ionone, is
available and can serve as a reference for future spectral assignments of the epoxide.[9][10]
[11][12] The introduction of the epoxide ring is expected to cause significant shifts in the signals
of the neighboring protons and carbons.

Infrared (IR) Spectroscopy

Specific IR spectral data with peak assignments for beta-ionone epoxide were not found in
the conducted searches. However, general characteristic IR absorption bands for epoxides can
be expected.[13] The spectrum of the parent compound, beta-ionone, has been studied and
shows characteristic peaks for the carbonyl group and carbon-carbon double bonds.[7][14] The
IR spectrum of beta-ionone epoxide would be expected to show the disappearance of the
cyclohexenyl double bond absorption and the appearance of bands characteristic of the
epoxide ring, in addition to the retained carbonyl and butenyl double bond absorptions.

Experimental Protocols for Synthesis

Two primary methods for the synthesis of beta-ionone epoxide from beta-ionone are detailed
below.
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Method 1: Epoxidation with Hydrogen Peroxide and a
Selenium Catalyst

This method utilizes hydrogen peroxide as a clean and efficient oxidizing agent in the presence
of an organoselenium catalyst.

Experimental Protocol:
e Reactants:
o Beta-ionone (1 equivalent)
o Hydrogen peroxide (30% aqueous solution, 3 equivalents)
o Bis(3,5-bis(trifluoromethyl)phenyl) diselenide (catalyst, 0.01 equivalents)
o Solvent (Acetonitrile or Dichloromethane)
e Procedure:

o Dissolve beta-ionone in the chosen solvent in a round-bottom flask under a nitrogen
atmosphere.

o Add the bis(3,5-bis(trifluoromethyl)phenyl) diselenide catalyst to the solution.
o Cool the reaction mixture in an ice bath.

o Slowly add the hydrogen peroxide solution dropwise to the stirred reaction mixture,
maintaining the temperature between 0-5 °C.

o After the addition is complete, allow the reaction to warm to room temperature and stir for
24 hours.

o Monitor the reaction progress by thin-layer chromatography (TLC).

o Upon completion, quench the reaction by adding a saturated aqueous solution of sodium
thiosulfate.
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o Extract the product with a suitable organic solvent (e.g., dichloromethane).

o Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

o Purification: Purify the crude product by preparative thin-layer chromatography or column
chromatography on silica gel to yield pure beta-ionone epoxide.

The logical flow of this synthesis is illustrated below:
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Caption: Synthesis workflow for beta-ionone epoxide using hydrogen peroxide.
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Method 2: Epoxidation with m-Chloroperoxybenzoic
Acid (m-CPBA)

This is a classic method for the epoxidation of alkenes.
Experimental Protocol:
e Reactants:
o Beta-ionone (1 equivalent)
o m-Chloroperoxybenzoic acid (m-CPBA, 1.1 equivalents)
o Solvent (e.g., Dichloromethane)
e Procedure:

Dissolve beta-ionone in dichloromethane in a round-bottom flask.

o

o Cool the solution in an ice bath.
o Add m-CPBA portion-wise to the stirred solution, maintaining the temperature below 5 °C.
o Allow the reaction to stir at 0-5 °C for several hours, monitoring the progress by TLC.

o Once the reaction is complete, quench by adding a saturated agueous solution of sodium
bicarbonate.

o Separate the organic layer and wash it successively with saturated aqueous sodium
bicarbonate, water, and brine.

o Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced
pressure.

o Purification: Purify the crude product by column chromatography on silica gel.

Biological Activity and Signaling Pathways
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While extensive research exists on the biological activities of beta-ionone, there is a significant
lack of information regarding the specific cellular targets and signaling pathways of beta-
ionone epoxide.[15][16]

The parent compound, beta-ionone, is known to be an agonist of the olfactory receptor
OR51E2, which is ectopically expressed in various tissues, including prostate cancer cells and
melanocytes.[8][17][18] Activation of OR51E2 by beta-ionone triggers a cascade of intracellular
events.

Signaling Pathway of Beta-lonone (Parent Compound):

The activation of OR51E2 by beta-ionone leads to an increase in intracellular calcium levels.[8]
[15] This calcium influx, in turn, can activate several downstream signaling pathways, including
the mitogen-activated protein kinase (MAPK) pathway (specifically ERK1/2) and the PI3K/Akt
pathway.[17][19] In prostate cancer cells, this signaling has been shown to involve Gy, PI3Ky,
and ARF1 at the Golgi apparatus.[19]

The following diagram illustrates the known signaling pathway for beta-ionone:
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Caption: Signaling pathway of beta-ionone via the olfactory receptor OR51EZ2.
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Relevance to Beta-lonone Epoxide:

It is plausible that beta-ionone epoxide may also interact with olfactory receptors, including
OR51E2, due to its structural similarity to beta-ionone. However, the presence of the epoxide
ring could alter its binding affinity and downstream signaling effects. Further research is
required to elucidate the specific biological targets and mechanisms of action of beta-ionone
epoxide.

Conclusion

This technical guide has summarized the currently available information on the chemical
properties of beta-ionone epoxide. While methods for its synthesis and some of its physical
and spectral characteristics are known, there remain significant gaps in our understanding,
particularly concerning its detailed spectral analysis and its specific biological activities and
signaling pathways. The provided information on the parent compound, beta-ionone, offers a
valuable starting point for future investigations into the unique properties and potential
applications of its epoxide derivative in fields such as pharmacology and materials science.
Further research is warranted to fully characterize this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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